Cas no 10498-57-4 (Phosphine,1,4-phenylenebis[dimethyl- (9CI))

Phosphine,1,4-phenylenebis[dimethyl- (9CI) structure
10498-57-4 structure
Product Name:Phosphine,1,4-phenylenebis[dimethyl- (9CI)
CAS No:10498-57-4
MF:C10H16P2
MW:198.181564331055
CID:173646
PubChem ID:139171
Update Time:2025-04-19

Phosphine,1,4-phenylenebis[dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (4-dimethylphosphanylphenyl)-dimethylphosphane
    • 1,4-Bis(dimethylphosphino)benzene
    • 1,4-bis(dime-thylphosphino)benzene
    • Phosphine, 1,4-phenylenebis(dimethyl-
    • DTXSID30146900
    • Phosphine,1,4-phenylenebis[dimethyl-
    • 10498-57-4
    • SCHEMBL15658046
    • Phosphine,1,4-phenylenebis[dimethyl- (9CI)
    • Inchi: 1S/C10H16P2/c1-11(2)9-5-7-10(8-6-9)12(3)4/h5-8H,1-4H3
    • InChI Key: MQPVVGVPBQMICL-UHFFFAOYSA-N
    • SMILES: P(C)(C)C1C=CC(=CC=1)P(C)C

Computed Properties

  • Exact Mass: 198.07288
  • Monoisotopic Mass: 198.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 271.7°Cat760mmHg
  • Flash Point: 122.4°C
  • PSA: 0
  • LogP: 2.42020

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